Cas no 42214-32-4 (3'-amino-3'-deoxythymidine 5'-monophosphate)

• Product Name: 3'-amino-3'-deoxythymidine 5'-monophosphate
• CAS No: 42214-32-4
• MF: C₁₀H₁₆N₃O₇P
• MW: 321.223703384399
• CID: 927899
• PubChem ID: 162501
• Update Time: 2025-04-19

3'-amino-3'-deoxythymidine 5'-monophosphate Chemical and Physical Properties

Names and Identifiers

• 3'-amino-3'-deoxythymidine 5'-monophosphate
• [(2S,3S,5R)-3-amino-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
• 1w2h
• NS00070167
• 42214-32-4
• 3'-Amino-3'-deoxy-5'-thymidylic acid
• Amt-MP
• 3'-amino-3'-deoxythymidine 5'-(dihydrogen phosphate)
• 3'-DEOXY-3'-AMINOTHYMIDINE MONOPHOSPHATE
• DTXSID00195041
• Q27463987
• 5'-Thymidylic acid, 3'-amino-3'-deoxy-
• NYM
• 1-{(4S,5S,2R)-4-Amino-5-[(phosphonooxy)methyl]oxolan-2-yl}-5-methyl-1,3-dihydropyrimidine-2,4-dione
• DB03233
• PD060095
• [(2S,3S,5R)-3-amino-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• CHEMBL1160597

• Inchi： 1S/C10H16N3O7P/c1-5-3-13(10(15)12-9(5)14)8-2-6(11)7(20-8)4-19-21(16,17)18/h3,6-8H,2,4,11H2,1H3,(H,12,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
• InChI Key： BQZMHQZNZNBJNF-XLPZGREQSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N

Computed Properties

• Exact Mass: 321.07258686g/mol
• Monoisotopic Mass: 321.07258686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 151Ų